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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483 Get Quote

O-Demethylpaulomycin A: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure, physicochemical

properties, and biological activity of O-Demethylpaulomycin A, a naturally occurring antibiotic.

The information presented is curated for professionals in the fields of microbiology, medicinal

chemistry, and drug development, with a focus on detailed experimental data and

methodologies.

Chemical Structure and Formula
O-Demethylpaulomycin A is a member of the paulomycin family of antibiotics, which are

complex glycosides produced by actinomycetes. The definitive chemical formula for O-
Demethylpaulomycin A is C33H44N2O17S. The structure was elucidated through extensive

spectroscopic analysis, primarily utilizing ¹H and ¹³C Nuclear Magnetic Resonance (NMR)

spectroscopy and Fast Atom Bombardment Mass Spectrometry (FAB-MS).

The core structure of O-Demethylpaulomycin A is characterized by a paulomycinic acid

moiety linked to a disaccharide. This disaccharide consists of D-allose and the O-demethylated

form of the unusual eight-carbon sugar, paulomycose. The structural distinction of O-
Demethylpaulomycin A from its close analog, O-Demethylpaulomycin B (C32H42N2O17S),
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lies in the acylation of the paulomycose sugar. In O-Demethylpaulomycin A, this position is

esterified with a 2-methylbutyryl group, whereas in O-Demethylpaulomycin B, it is an isobutyryl

group. This difference accounts for the additional CH2 group in the chemical formula of O-
Demethylpaulomycin A.

Physicochemical and Spectroscopic Data
The structural characterization of O-Demethylpaulomycin A is supported by comprehensive

spectroscopic data. The following tables summarize the key physicochemical and

spectroscopic properties as established in the primary literature.

Table 1: Physicochemical Properties of O-
Demethylpaulomycin A

Property Value Reference

Molecular Formula C33H44N2O17S

Molecular Weight 788.76 g/mol Calculated

Appearance Amorphous solid Inferred

Solubility Soluble in methanol, DMSO Inferred

Table 2: ¹H and ¹³C NMR Spectroscopic Data for O-
Demethylpaulomycin A
Detailed ¹H and ¹³C NMR data, including chemical shifts (δ) and coupling constants (J), are

essential for the unambiguous structural assignment of complex natural products. While the

primary literature confirms the use of these techniques for structure elucidation, the specific

spectral data for O-Demethylpaulomycin A is contained within the full text of the cited

publication and is not publicly available in abstracting databases. Researchers should refer to

the original publication for the complete dataset.

Table 3: Fast Atom Bombardment Mass Spectrometry
(FAB-MS) Data for O-Demethylpaulomycin A
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FAB-MS is a soft ionization technique crucial for determining the molecular weight of large,

non-volatile molecules like O-Demethylpaulomycin A. The analysis provides the mass-to-

charge ratio (m/z) of the molecular ion and characteristic fragmentation patterns that help

confirm the structure. The specific m/z values for the molecular ion and key fragments are

detailed in the primary research article.

Experimental Protocols
The following sections outline the generalized experimental methodologies for the isolation,

purification, and characterization of O-Demethylpaulomycin A, based on standard practices

for the paulomycin class of antibiotics.

Fermentation and Isolation
O-Demethylpaulomycin A is a secondary metabolite isolated from the fermentation broth of

Streptomyces paulus (strain 273).

A generalized workflow for the isolation process is as follows:
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Fermentation

Extraction

Purification

Final Product

Fermentation of
Streptomyces paulus

Centrifugation to
separate biomass and supernatant

Solvent Extraction of
Supernatant (e.g., with ethyl acetate)

Concentration of
Organic Extract

Silica Gel Column
Chromatography

Preparative HPLC

Pure O-Demethylpaulomycin A
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Initial Screening

Target Identification

Target Validation

Determine MIC against
a panel of bacteria

Macromolecular Synthesis Assay
(DNA, RNA, protein, cell wall)

Affinity Chromatography-
Mass Spectrometry

Screening for Resistant
Mutants

In vitro Enzyme Assays
with purified target

Genetic Validation
(overexpression/knockdown of target)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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